N-(3-FLUORO-4-METHYLPHENYL)-N'-(3-METHYL-2-PYRIDYL)UREA

• IUPAC Name: 1-(3-fluoro-4-methylphenyl)-3-(3-methylpyridin-2-yl)urea
• InChI: InChI=1S/C14H14FN3O/c1-9-5-6-11(8-12(9)15)17-14(19)18-13-10(2)4-3-7-16-13/h3-8H,1-2H3,(H2,16,17,18,19)
• InChI Key: KMEYSNSXTNLTQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)NC2=CC(=C(C=C2)C)F
• Molecular Formula: C14H14FN3O
• Molecular Weight: 259.28 g/mol

Description

N-(3-FLUORO-4-METHYLPHENYL)-N’-(3-METHYL-2-PYRIDYL)UREA is a synthetic organic compound that belongs to the class of urea derivatives. These compounds are known for their diverse applications in various fields such as pharmaceuticals, agriculture, and materials science. The unique structural features of this compound, including the presence of fluorine and pyridyl groups, contribute to its distinct chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-FLUORO-4-METHYLPHENYL)-N’-(3-METHYL-2-PYRIDYL)UREA typically involves the reaction of 3-fluoro-4-methylaniline with 3-methyl-2-pyridyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a suitable solvent such as dichloromethane or toluene. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired urea derivative.

Industrial Production Methods

In an industrial setting, the production of N-(3-FLUORO-4-METHYLPHENYL)-N’-(3-METHYL-2-PYRIDYL)UREA may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the final product. Purification steps such as recrystallization or chromatography may be employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-(3-FLUORO-4-METHYLPHENYL)-N’-(3-METHYL-2-PYRIDYL)UREA can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom in the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of advanced materials and agrochemicals.

Mechanism of Action

The mechanism of action of N-(3-FLUORO-4-METHYLPHENYL)-N’-(3-METHYL-2-PYRIDYL)UREA involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The presence of fluorine and pyridyl groups can enhance its binding affinity and selectivity towards these targets.

Comparison with Similar Compounds

Similar Compounds

• N-(3-FLUORO-4-METHYLPHENYL)-N’-(3-METHYL-2-PYRIDYL)UREA can be compared with other urea derivatives such as:
  • N-(3-CHLORO-4-METHYLPHENYL)-N’-(3-METHYL-2-PYRIDYL)UREA
  • N-(3-FLUORO-4-METHYLPHENYL)-N’-(2-METHYL-2-PYRIDYL)UREA

Uniqueness

The unique combination of fluorine and pyridyl groups in N-(3-FLUORO-4-METHYLPHENYL)-N’-(3-METHYL-2-PYRIDYL)UREA distinguishes it from other similar compounds. These structural features contribute to its distinct chemical reactivity and potential biological activity.